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molecular formula C12H12N2O4 B8648767 4-Methyl-5,6-dimethoxy-8-nitroquinoline

4-Methyl-5,6-dimethoxy-8-nitroquinoline

Cat. No. B8648767
M. Wt: 248.23 g/mol
InChI Key: MWNVHYGVJILSRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04431807

Procedure details

Compound II was treated with commercially-available methyl vinyl ketone in the presence of phosphoric acid and arsenic acid to afford the intermediate 5,6-dimethoxy-4-methyl-8-nitroquinoline (III), a new compound, as a pure crystalline material in 30% yield. This successful reaction is novel in that the steric hindrance provided by the 2-methoxy group of 4-amino-5-nitroveratrole and by the methyl group of methyl vinyl ketone would be expected by those skilled in the art to prevent the ring-closure reaction to form III from occurring.
Name
Compound II
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl vinyl ketone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
phosphoric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
arsenic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
5,6-dimethoxy-4-methyl-8-nitroquinoline
Yield
30%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[C:9]([O:10][CH3:11])=[CH:8][C:6]([NH2:7])=[C:5]([N+:12]([O-:14])=[O:13])[CH:4]=1.[CH:15]([C:17]([CH3:19])=O)=[CH2:16].P(=O)(O)(O)O.[As](=O)(O)(O)O>>[CH3:11][O:10][C:9]1[C:3]([O:2][CH3:1])=[CH:4][C:5]([N+:12]([O-:14])=[O:13])=[C:6]2[C:8]=1[C:17]([CH3:19])=[CH:15][CH:16]=[N:7]2

Inputs

Step One
Name
Compound II
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC1=CC(=C(N)C=C1OC)[N+](=O)[O-]
Name
methyl vinyl ketone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=C)C(=O)C
Name
phosphoric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(O)(O)(O)=O
Name
arsenic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
[As](O)(O)(O)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
5,6-dimethoxy-4-methyl-8-nitroquinoline
Type
product
Smiles
COC1=C2C(=CC=NC2=C(C=C1OC)[N+](=O)[O-])C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 30%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.